Cas no 1361708-34-0 ((2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol)

• Product Name: (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol
• CAS No: 1361708-34-0
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4999986
• Update Time: 2025-07-19

(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol

• Inchi： 1S/C13H9Cl2FO/c14-11-3-1-2-10(13(11)15)9-5-4-8(7-17)6-12(9)16/h1-6,17H,7H2
• InChI Key： JEPDZQJTMBOXBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(CO)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol

(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol (CAS No. 1361708-34-0): An Overview of Its Structure, Properties, and Applications

(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol (CAS No. 1361708-34-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its dichloro and fluoro substituents on a biphenyl framework, which confer specific chemical and biological properties that make it a valuable candidate for various research and industrial purposes.

The molecular structure of (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol consists of a biphenyl core with two chlorine atoms and one fluorine atom attached to the second and third positions of the second phenyl ring, respectively. The methanol group is attached to the fourth position of the first phenyl ring. This arrangement of substituents imparts distinct electronic and steric effects, influencing the compound's reactivity and stability.

Recent studies have focused on the synthesis and characterization of (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the biphenyl scaffold with high regioselectivity. For instance, a palladium-catalyzed Suzuki-Miyaura coupling reaction has been employed to couple aryl halides with boronic acids, yielding the desired product with excellent yields and purity.

In terms of physical properties, (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol is a white crystalline solid with a melting point ranging from 95°C to 98°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics are crucial for its use in various chemical reactions and analytical techniques.

The spectroscopic properties of (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). The NMR spectrum reveals characteristic signals for the aromatic protons, chlorine atoms, fluorine atom, and the methoxy group. The IR spectrum shows absorption bands corresponding to the C-H, C-C, C-F, and C-O bonds. Mass spectrometry confirms the molecular weight and provides information about fragmentation patterns.

In the realm of medicinal chemistry, (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol has shown promise as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for modifying existing drugs or designing new ones with improved pharmacological profiles. For example, researchers have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways or as a modulator of receptor activity.

One area of particular interest is the use of (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol in cancer research. Preliminary studies have indicated that this compound exhibits cytotoxic activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further investigations are underway to elucidate its mechanism of action and optimize its therapeutic efficacy.

Beyond medicinal applications, (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol has found utility in materials science. Its rigid biphenyl core and functional groups make it suitable for use in the synthesis of advanced materials such as polymers and liquid crystals. These materials often exhibit unique optical, electrical, or mechanical properties that are valuable in various technological applications.

In conclusion, (2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methanol (CAS No. 1361708-34-0) is a versatile compound with a rich structural profile that offers numerous opportunities for research and development across multiple disciplines. Its synthesis, physical properties, spectroscopic characteristics, medicinal potential, and material applications highlight its significance in both academic and industrial settings. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.